Cas no 13481-25-9 (Pyrazine-2,3-dicarbonitrile)

Pyrazine-2,3-dicarbonitrile Properties

Names and Identifiers

• Pyrazine-2,3-dicarbonitrile
• 2,3-Dicyanopyrazine
• 2,3-Pyrazinedicarbonitrile
• 2,5-dimethylcarbonitrile (2,3-Pyrazinedicarbonitrile)
• AKOS BBS-00003127
• 2,3-DICYANOPYRAZINE 99+%
• 2,3-Pyrazinedicarbonitrile 98%
• OTVZGAXESBAAQQ-UHFFFAOYSA-N
• NSC175270
• 2,3-dicyano-pyrazine
• 2, 3-dicyano-pyrazine
• C6H2N4
• SBB040180
• 6247AA
• VP40099
• FCH1115656
• ZB010629
• AX8065507
• AB0085378
• D1751
• AE-017/30096020
• J-006606
• 2,3-Pyrazinedicarbonitrile, 98%
• 13481-25-9
• DTXSID50306302
• AKOS000268642
• NSC-175270
• SCHEMBL217939
• AS-42886
• MFCD00059771
• ETHYL3-(4-METHOXY-PHENYL)-2-METHYLAMINOMETHYL-PROPIONATE
• CS-0181816
• 2 pound not3-Dicyanopyrazine
• AMY4368
• FT-0730956
• 2,3-DICYANOPYRAZINE
• 2,3-PYRAZINEDICARBONITRILE
• PYRAZINE-2,3-DICARBONITRILE
• +Expand

• MDL： MFCD00059771
• InChIKey： OTVZGAXESBAAQQ-UHFFFAOYSA-N
• Inchi： 1S/C6H2N4/c7-3-5-6(4-8)10-2-1-9-5/h1-2H
• SMILES： N1C([H])=C([H])N=C(C#N)C=1C#N

Computed Properties

• Exact Mass: 130.02800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 130.027946081g/mol
• Heavy Atom Count: 10
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 73.4

Experimental Properties

• LogP: 0.21996
• PSA: 73.36000
• Boiling Point: 362.2±42.0 °C at 760 mmHg
• Melting Point: 131.0 to 135.0 deg-C
• Flash Point: 124.8±13.1 °C
• Color/Form: Not determined
• Solubility: Not determined

Pyrazine-2,3-dicarbonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3439
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

Pyrazine-2,3-dicarbonitrile Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides